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Compound of Interest

N-BOC-
Compound Name:
(methylamino)acetaldehyde

Cat. No.: B104805

Introduction

N-tert-Butoxycarbonyl-(methylamino)acetaldehyde, commonly referred to as N-BOC-
(methylamino)acetaldehyde, is a chemical compound utilized in organic synthesis. It serves
as a reactant in the preparation of various derivatives, including benzo[d]imidazole inhibitors of
co-activator associated arginine methyltransferase and dihydroisoquinolinone derivatives that
act as selective mdmz2 inhibitors.[1][2] This guide provides a comprehensive overview of its
physical properties, experimental protocols for its synthesis and characterization, and relevant
safety information.

Physical and Chemical Properties

N-BOC-(methylamino)acetaldehyde is a colorless to pale yellow liquid.[1][3][4] It is
characterized by its slight miscibility with water and sensitivity to air.[1][5] For long-term
storage, it is recommended to keep the compound under an inert atmosphere in a freezer at
temperatures below -20°C.[5]

Table 1: Physical and Chemical Properties of N-BOC-(methylamino)acetaldehyde
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Property Value
CAS Number 123387-72-4
Molecular Formula C8H15N0O3

Molecular Weight 173.21 g/mol [5]

Appearance Colorless to pale yellow liquid[1][3][4]
Boiling Point 218.2 £ 19.0 °C (Predicted)[5]
Density 1.026 g/mL (Predicted)[5]

Refractive Index

1.44 (Predicted)[5]

Water Solubility

Slightly miscible[1][6]

pKa

-1.63 + 0.70 (Predicted)[5]

Storage Temperature

Inert atmosphere, Store in freezer, under
-20°C[5]

Experimental Protocols

Synthesis of N-BOC-(methylamino)acetaldehyde from N-BOC-N-methylaminoethanol

A common method for the synthesis of N-BOC-(methylamino)acetaldehyde involves the

oxidation of 2-(N-Boc-methylamino)ethanol using Dess-Martin periodinane.[1]

Materials:

2-(N-Boc-methylamino)ethanol

Dess-Martin periodinane

Dichloromethane (CH2CI2)

Sodium thiosulfate solution

Saturated aqueous sodium bicarbonate solution
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e Anhydrous magnesium sulfate
Procedure:

o A solution of 2-(N-Boc-methylamino)ethanol (8.8 g, 50 mmol) is dissolved in dichloromethane
at 0 °C.[1]

o Dess-Martin periodinane (22 g, 52 mmol) is added to the solution in batches.[1]

e The reaction mixture is allowed to naturally warm to room temperature and is stirred
continuously for 3 hours.[1]

o Upon completion of the reaction, saturated aqueous sodium bicarbonate solution and
sodium thiosulfate solution are added, and the mixture is stirred for an additional 30 minutes.

[1]
e The organic phase is then separated.[1]
e The separated organic phase is washed with saturated sodium bicarbonate solution.[1]
e The washed organic phase is dried over anhydrous magnesium sulfate.[1]

e The solvent is concentrated to yield the final product, N-Boc-(methylamino)acetaldehyde.

[1]

Characterization: The product can be analyzed by Gas Chromatography-Mass Spectrometry
(GC-MS), which should show a peak at m/z 174 (M + 1).[1]

Visualization of Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of N-BOC-
(methylamino)acetaldehyde.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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